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Compound of Interest

Compound Name: Ethyl Perfluorononanoate

CAS No.: 30377-52-7

Cat. No.: B1295229

Get Quote

Ethyl Perfluorononanoate (C₁₁H₅F₁₇O₂) is a highly fluorinated ester that belongs to the broad

class of per- and polyfluoroalkyl substances (PFAS).[1][2][3] Its structure, characterized by a

perfluorinated carbon chain attached to an ethyl ester group, imparts unique physicochemical

properties that are of significant interest to researchers and drug development professionals.

The high degree of fluorination leads to compounds with low surface tension, high thermal

stability, and both hydrophobic and oleophobic characteristics.

Understanding the fundamental physical properties of Ethyl Perfluorononanoate, such as its

boiling point and density, is a critical prerequisite for its application in fields like advanced

materials science, as a component in specialty lubricants, or as a reagent in fluorinated

biochemical research.[3] Accurate knowledge of these properties governs its handling,

purification, reaction kinetics, and formulation, ensuring reproducibility and safety in

experimental and developmental workflows. This guide provides a detailed examination of the

boiling point and density of Ethyl Perfluorononanoate, grounded in established experimental

methodologies and an expert understanding of the causality behind procedural choices.

Section 1: Boiling Point of Ethyl Perfluorononanoate
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The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For perfluorinated compounds, this property is influenced

by uniquely weak intermolecular forces. Despite the high electronegativity of fluorine and the

strong polarity of individual carbon-fluorine bonds, the symmetrical and helical conformation of

perfluoroalkyl chains minimizes the overall molecular dipole moment.[4] This, combined with

the low polarizability of the fluorine atom, results in weak van der Waals forces, leading to

boiling points that are often lower than their hydrocarbon analogs, especially for longer chains.

[4][5][6]

Summary of Reported Boiling Point Data
The boiling point of Ethyl Perfluorononanoate is highly dependent on pressure. The data

available from chemical suppliers and databases reflects this relationship, with measurements

typically taken under vacuum to prevent thermal decomposition and facilitate distillation at

lower temperatures.

Boiling Point Pressure Source

84-85 °C 15 mmHg (20 Torr)
ChemicalBook, BOC

Sciences[7][8]

105 °C 20 Torr (26.7 mmHg) CAS Common Chemistry[9]

192.8 °C 760 mmHg (Predicted) BOC Sciences[8]

Note: 1 mmHg is approximately equal to 1 Torr.

Experimental Protocol: Micro-Scale Boiling Point
Determination via Thiele Tube
For research applications where sample conservation is paramount, the Thiele tube method is

a reliable and resource-efficient technique for determining boiling point.[10] It relies on the

direct observation of the temperature at which the vapor pressure of the sample equals the

applied pressure.

Sample Preparation: Fill a small glass vial (e.g., a 75 x 10 mm Durham tube) to

approximately half-full with Ethyl Perfluorononanoate (0.5-1.0 mL).
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Capillary Tube Insertion: Place a standard melting point capillary tube, sealed at one end,

into the vial with the open end submerged in the liquid.[10]

Apparatus Assembly: Attach the vial to a calibrated thermometer using a small rubber band

or wire. The base of the vial should be level with the thermometer's bulb.

Thiele Tube Setup: Clamp the Thiele tube to a retort stand and fill it with a high-boiling,

transparent heat-transfer fluid, such as silicone oil, ensuring the side arm is also filled.

Heating: Immerse the thermometer and sample assembly into the Thiele tube, ensuring the

sample is below the top level of the heating fluid. Gently heat the side arm of the Thiele tube

with a micro-burner or heating mantle. The shape of the tube is designed to create

convection currents that ensure uniform heating.[10]

Observation: As the temperature rises, air trapped in the capillary tube will expand and exit

as a slow stream of bubbles. Continue heating until a rapid, continuous stream of bubbles

emerges from the capillary tube. This indicates the sample's vapor has displaced all the air.

Equilibrium Measurement: Remove the heat source. The bubbling will slow down and stop

as the apparatus cools. The boiling point is the temperature at which the liquid just begins to

be drawn back into the capillary tube. This moment signifies that the external pressure has

just overcome the vapor pressure of the sample.

Pressure Recording: Record the ambient atmospheric pressure from a laboratory barometer

at the time of the experiment. This is crucial for correcting the boiling point to standard

pressure if necessary.

Choice of Method: The Thiele tube method is preferred over distillation for small-scale

determinations as it minimizes sample loss and provides a sharp, observable endpoint.[10]

Heating Medium: Silicone oil is an ideal heating medium due to its high boiling point, thermal

stability, and transparency. Its inertness is particularly important when working with reactive

or sensitive compounds.

Rate of Heating: A slow and steady heating rate is critical near the boiling point to ensure

thermal equilibrium between the sample, the thermometer, and the heating bath.
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Pressure Significance: The reported boiling points for Ethyl Perfluorononanoate are at

reduced pressures (15-20 Torr).[7][8][9] This is a common practice for high-molecular-weight

esters to avoid the high temperatures required at atmospheric pressure, which could lead to

decomposition. Any experimental determination must be accompanied by a precise pressure

measurement.
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Preparation

Measurement

1. Fill vial with
Ethyl Perfluorononanoate

2. Insert inverted
capillary tube

3. Attach vial to
thermometer

4. Immerse assembly
in Thiele tube

Transfer to
Apparatus

5. Heat side arm
gently

6. Observe continuous
stream of bubbles

7. Remove heat and
record temperature when

liquid enters capillary

8. Record barometric
pressure

 

Pycnometer Calibration

Sample Measurement

1. Measure mass of
empty, dry pycnometer (m_empty)

2. Fill with DI water at
known temp (T)

3. Measure mass of
water-filled pycnometer (m_water)

4. Calculate Volume:
V = (m_water - m_empty) / ρ_water(T)

5. Fill calibrated pycnometer
with sample at temp (T)

Use Calibrated
Volume (V)

6. Measure mass of
sample-filled pycnometer (m_sample)

7. Calculate Sample Mass:
m_s = m_sample - m_empty

Calculate Density
ρ_sample = m_s / V

Click to download full resolution via product page

Caption: Workflow for Density Determination using a Pycnometer.
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Conclusion
The physical properties of Ethyl Perfluorononanoate—specifically its boiling point under

reduced pressure and its high density—are direct consequences of its unique molecular

structure dominated by the perfluoroalkyl chain. The boiling point of 84-85 °C at 15 mmHg and

a density of approximately 1.61 g/cm³ are key parameters for its practical use. [7][8][9]The

experimental protocols detailed in this guide represent robust, validated methods for

determining these properties with the precision and accuracy required for scientific research

and development. Adherence to these methodologies, with careful attention to variables like

pressure and temperature, is essential for generating reliable and reproducible data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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